Cas no 701203-91-0 (1H-PYRIDAZINO[1,2-A]INDAZOL-1-ONE, 6,7,8,9-TETRAHYDRO-3-METHYL-)

• Product Name: 1H-PYRIDAZINO[1,2-A]INDAZOL-1-ONE, 6,7,8,9-TETRAHYDRO-3-METHYL-
• CAS No: 701203-91-0
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 3233706
• PubChem ID: 12116700
• Update Time: 2025-04-21

1H-PYRIDAZINO[1,2-A]INDAZOL-1-ONE, 6,7,8,9-TETRAHYDRO-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRIDAZINO[1,2-A]INDAZOL-1-ONE, 6,7,8,9-TETRAHYDRO-3-METHYL-
• 3-methyl-6,7,8,9-tetrahydropyridazino[1,2-a]indazol-10-ium-1-ol
• Nigeglanine hydrobromide
• 701203-91-0
• Nigeglanine
• 3-methyl-6,7,8,9-tetrahydropyridazino[1,2-a]indazol-1-one
• 3-methyl-6,7,8,9-tetrahydropyridazino(1,2-a)indazol-10-ium-1-ol
• 3-methyl-6,7,8,9-tetrahydropyridazino(1,2-a)indazol-1-one

• Inchi： 1S/C12H14N2O/c1-9-6-11-10(12(15)7-9)8-13-4-2-3-5-14(11)13/h6-8H,2-5H2,1H3
• InChI Key： FAGBILYNJCYFKA-UHFFFAOYSA-N
• SMILES： C1CN2C=C3C(=O)C=C(C)C=C3N2CC1

Computed Properties

• Exact Mass: 202.110613074Da
• Monoisotopic Mass: 202.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.823
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Pyridazinoindazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles Pyridazinoindazoles